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Compound of Interest

Compound Name: Monensin sodium salt

Cat. No.: B8081783 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Monensin sodium salt, a polyether ionophore antibiotic isolated from Streptomyces

cinnamonensis, is a widely utilized tool in cell biology research.[1] Its primary mechanism of

action involves functioning as a Na+/H+ antiporter, disrupting ionic gradients across cellular

membranes, particularly affecting the Golgi apparatus.[1][2][3] This disruption leads to the

swelling of Golgi cisternae and a blockage of vesicular transport, causing an accumulation of

proteins within the Golgi.[1][4] This property is invaluable for various applications, notably for

enhancing the detection of intracellular cytokines in flow cytometry.[1] Monensin has also been

shown to inhibit signaling pathways implicated in cancer, such as the Wnt and IGF1R

pathways, making it a compound of interest in drug development.[5][6][7]

This document provides a comprehensive guide to preparing and utilizing Monensin sodium
salt stock solutions for cell culture experiments, ensuring reproducibility and safety.

Data Presentation
The following table summarizes the key quantitative data for the preparation and use of

Monensin sodium salt in cell culture experiments.
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Parameter Value Source(s)

Molecular Weight 692.9 g/mol [1]

Solubility

   Ethanol ~15 mg/mL [8][9]

   Methanol ~50 mg/mL [10]

   Dimethylformamide (DMF) ~1 mg/mL [8]

   Water
Sparingly soluble/Practically

insoluble
[1][8]

Recommended Solvents for

Stock Solution
Ethanol, Methanol, DMSO [1][8][10]

Typical Stock Solution

Concentration

1-10 mM (e.g., 2 mM as a

1000X stock)
[1]

Typical Working Concentration 0.01 - 5 µM [4][10]

Storage Conditions (Powder)
-20°C (≥ 4 years) or 2-8°C (up

to 5 years)
[8][10][11]

Storage Conditions (Stock

Solution in Ethanol)

-80°C (up to 1 year); -20°C (up

to 1 month)
[1]

Experimental Protocols
Protocol 1: Preparation of a 2 mM Monensin Sodium Salt
Stock Solution (1000X)
This protocol describes the preparation of a 2 mM stock solution of Monensin sodium salt in
70% ethanol. This is a commonly used concentration for a 1000X stock, which can be diluted to

a final working concentration of 2 µM in cell culture medium.[1][12]

Materials:

Monensin sodium salt (powder, MW: 692.9 g/mol )
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Absolute Ethanol (≥99.5%)

Sterile, deionized water

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filter (0.22 µm) and syringe

Safety Precautions:

Monensin sodium salt is toxic if swallowed and can cause severe eye irritation.[13][14] It is

crucial to handle the powder in a chemical fume hood and wear appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and gloves.[15][16]

Procedure:

Prepare 70% Ethanol: In a sterile container, mix 7 mL of absolute ethanol with 3 mL of sterile

deionized water to create 10 mL of a 70% ethanol solution. Scale the volume as needed.

Weigh Monensin Sodium Salt: In a chemical fume hood, accurately weigh the required

amount of Monensin sodium salt powder. To prepare 10 mL of a 2 mM stock solution, the

calculation is as follows:

2 mmol/L * 0.010 L * 692.9 g/mol = 0.01386 g = 13.86 mg[1]

Dissolve Monensin: Transfer the weighed powder to a sterile conical tube. Add the 10 mL of

70% ethanol solution. Cap the tube tightly and vortex thoroughly until the powder is

completely dissolved, resulting in a clear, colorless solution.[11]

Sterilization (Recommended): To ensure sterility for cell culture applications, filter the stock

solution through a 0.22 µm syringe filter into a new sterile conical tube.[1]
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Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 100 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1]

Labeling: Clearly label each aliquot with the compound name, concentration (2 mM, 1000X),

solvent (70% Ethanol), and the date of preparation.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 1 year).[1]

Using the Stock Solution:

To achieve a final concentration of 2 µM in your cell culture, dilute the 1000X stock solution

1:1000 in your cell culture medium. For applications such as intracellular cytokine staining, it is

recommended to add Monensin during the final 4-6 hours of cell culture or activation, as

prolonged exposure can be cytotoxic.[4]

Mandatory Visualization
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Stock Solution Preparation

Storage

Application in Cell Culture

1. Weigh Monensin
Sodium Salt Powder

2. Dissolve in
70% Ethanol

3. Sterile Filter
(0.22 µm)

4. Aliquot into
Single-Use Tubes

Short-term:
-20°C (≤1 month)

Short-term

Long-term:
-80°C (≤1 year)

Long-term

5. Dilute 1:1000
in Culture Medium

6. Incubate with Cells
(e.g., 4-6 hours)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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